N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)picolinamide

• IUPAC Name: N-[[3-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]pyridine-2-carboxamide
• InChI: InChI=1S/C14H11N5O3/c20-13-9(4-3-7-16-13)12-18-11(22-19-12)8-17-14(21)10-5-1-2-6-15-10/h1-7H,8H2,(H,16,20)(H,17,21)
• InChI Key: LSKTYVVJHSYARS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C(=O)NCC2=NC(=NO2)C3=CC=CNC3=O
• Molecular Formula: C14H11N5O3
• Molecular Weight: 297.27 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves a multistep process. For instance, the synthesis of 2-oxo-1,2-dihydropyridin-3-yl amides involves a facile aminolysis reaction, in which different alkyl and aryl esters and amides are substituted at N-1 and C-3 of the heterocyclic ring.

Scientific Research Applications

Glycogen Phosphorylase Inhibition

• Research Findings :
  • .

Biological Activity Enhancement

• Research Findings :
  • .

Histone Methyltransferase Inhibition

• Research Findings :
  • .

Mechanism of Action

Target of Action

The primary target of the compound N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)picolinamide is currently unknown

Biochemical Pathways

Without knowledge of the compound’s primary target, it’s challenging to determine the exact biochemical pathways it affects . Once the target is identified, it will be possible to map out the biochemical pathways involved.

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are currently unknown . These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action.

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown . These effects can be determined through various experimental methods such as cell viability assays, gene expression profiling, and protein interaction studies once the target of the compound is identified.